Cas no 2309798-29-4 (N-2-(2,5-dimethylfuran-3-yl)-2-hydroxyethyl-N'-3-(methylsulfanyl)phenylethanediamide)

• Product Name: N-2-(2,5-dimethylfuran-3-yl)-2-hydroxyethyl-N'-3-(methylsulfanyl)phenylethanediamide
• CAS No: 2309798-29-4
• MF: C₁₇H₂₀N₂O₄S
• MW: 348.416703224182
• CID: 5339728
• Update Time: 2025-07-08

N-2-(2,5-dimethylfuran-3-yl)-2-hydroxyethyl-N'-3-(methylsulfanyl)phenylethanediamide Chemical and Physical Properties

Names and Identifiers

• N1-(2-(2,5-dimethylfuran-3-yl)-2-hydroxyethyl)-N2-(3-(methylthio)phenyl)oxalamide
• N-[2-(2,5-dimethylfuran-3-yl)-2-hydroxyethyl]-N'-(3-methylsulfanylphenyl)oxamide
• N-2-(2,5-dimethylfuran-3-yl)-2-hydroxyethyl-N'-3-(methylsulfanyl)phenylethanediamide

• Inchi： 1S/C17H20N2O4S/c1-10-7-14(11(2)23-10)15(20)9-18-16(21)17(22)19-12-5-4-6-13(8-12)24-3/h4-8,15,20H,9H2,1-3H3,(H,18,21)(H,19,22)
• InChI Key： UOUAYKLDDOZETR-UHFFFAOYSA-N
• SMILES： S(C)C1=CC=CC(=C1)NC(C(NCC(C1C=C(C)OC=1C)O)=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 24
• Rotatable Bond Count: 5
• Complexity: 448
• XLogP3: 2
• Topological Polar Surface Area: 117

Additional information on N-2-(2,5-dimethylfuran-3-yl)-2-hydroxyethyl-N'-3-(methylsulfanyl)phenylethanediamide

N-2-(2,5-Dimethylfuran-3-yl)-2-hydroxyethyl-N'-3-(methylsulfanyl)phenylethanediamide: A Comprehensive Overview

The compound N-2-(2,5-dimethylfuran-3-yl)-2-hydroxyethyl-N'-3-(methylsulfanyl)phenylethanediamide (CAS No. 2309798-29-4) is a complex organic molecule with significant potential in various chemical and pharmaceutical applications. This compound is characterized by its unique structure, which includes a furan ring, a hydroxyl group, and a sulfanyl group, all of which contribute to its diverse functional properties. Recent studies have highlighted its role in drug design, particularly in the development of bioactive compounds with antioxidant and anti-inflammatory properties.

The synthesis of this compound involves a multi-step process that requires precise control over reaction conditions to ensure high purity and stability. Researchers have employed advanced techniques such as microwave-assisted synthesis and catalytic cross-coupling reactions to optimize the production process. These methods not only enhance the efficiency of the synthesis but also reduce the environmental impact, aligning with current trends toward sustainable chemistry.

One of the most promising applications of this compound lies in its potential as a precursor for drug development. Its structure allows for extensive functionalization, enabling the creation of derivatives with tailored biological activities. For instance, studies have shown that certain analogs exhibit potent antioxidant activity, making them valuable candidates for combating oxidative stress-related diseases such as neurodegenerative disorders and cardiovascular diseases.

In addition to its pharmaceutical applications, this compound has also garnered attention in the field of materials science. Its unique electronic properties make it a candidate for use in organic electronics, particularly in the development of conductive polymers and semiconducting materials. Recent research has explored its integration into flexible electronics, where its stability and conductivity could pave the way for next-generation devices.

The presence of a furan ring in the molecule introduces additional complexity to its reactivity and stability. Furan-based compounds are known for their ability to participate in various types of chemical reactions, including Diels-Alder reactions and nucleophilic substitutions. This makes them versatile building blocks in organic synthesis. The hydroxyl group further enhances its reactivity, allowing for easy modification to suit specific chemical needs.

From an environmental perspective, understanding the degradation pathways of this compound is crucial for assessing its ecological impact. Studies have shown that under certain conditions, it undergoes hydrolytic cleavage, leading to the formation of less complex byproducts. This information is vital for designing safe disposal methods and minimizing environmental contamination.

In conclusion, N-2-(2,5-dimethylfuran-3-yl)-2-hydroxyethyl-N'-3-(methylsulfanyl)phenylethanediamide (CAS No. 2309798-29-4) is a multifaceted compound with applications spanning drug development, materials science, and environmental chemistry. Its unique structure and reactivity make it a valuable tool for researchers across various disciplines. As ongoing studies continue to uncover new insights into its properties and potential uses, this compound is poised to play an increasingly important role in advancing scientific innovation.